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Compound of Interest

Compound Name: PNU-159682 carboxylic acid

Cat. No.: B10857757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PNU-159682 and its derivatives, including PNU-159682 carboxylic acid, are highly potent

cytotoxic agents with significant potential in the development of antibody-drug conjugates

(ADCs). As a metabolite of the anthracycline nemorubicin, PNU-159682 functions as a DNA

topoisomerase II inhibitor, inducing DNA damage and subsequent cell cycle arrest, ultimately

leading to apoptosis.[1][2] The extreme potency of these compounds necessitates stringent

safety and handling protocols to ensure the protection of laboratory personnel. This guide

provides a comprehensive overview of the available safety data, handling procedures, and the

mechanism of action of PNU-159682 and its carboxylic acid derivative to support researchers

and drug development professionals in their safe and effective use. It is critical to note that

while this guide provides specific information for PNU-159682 carboxylic acid where

available, much of the detailed safety data is derived from its parent compound, PNU-159682,

and should be considered a close surrogate.

Compound Identification and Properties
PNU-159682 carboxylic acid is a derivative of PNU-159682, a major bioactive metabolite of

nemorubicin.[3] These compounds belong to the anthracycline class of natural products.[4]
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Property
PNU-159682 Carboxylic
Acid

PNU-159682

CAS Number 1204819-92-0[5] 202350-68-3[6]

Molecular Formula C₃₁H₃₃NO₁₃[5] C₃₂H₃₅NO₁₃[6]

Molecular Weight 627.59 g/mol [5] 641.6 g/mol [6]

Appearance Solid, Brown to red[7] Solid[6]

Purity >98%[5] ≥95% (HPLC)

Safety and Hazard Information
Disclaimer: The following hazard information is primarily based on the Safety Data Sheet (SDS)

for the parent compound, PNU-159682. Due to structural similarities, the hazards associated

with PNU-159682 carboxylic acid are expected to be comparable. However, a specific SDS

for the carboxylic acid derivative is not currently available.

PNU-159682 is classified as a hazardous substance.[8]

GHS Hazard Classification (PNU-159682):

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Suspected of Causing Genetic Defects (Muta. 2): Suspected of causing genetic defects.

Suspected of Causing Cancer (Carc. 2): Suspected of causing cancer.

May Damage Fertility or the Unborn Child (Repr. 1B): May damage fertility or the unborn

child.

Precautionary Statements:

P202: Do not handle until all safety precautions have been read and understood.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P405: Store locked up.

Handling and Storage
Due to its high potency, PNU-159682 carboxylic acid must be handled with extreme caution in

a controlled laboratory environment, preferably within a designated area for potent compounds.

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory when handling PNU-159682 carboxylic acid:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Double gloving with compatible chemical-resistant gloves (e.g., nitrile) is

recommended. Gloves must be inspected prior to use and changed frequently.

Skin and Body Protection: A disposable lab coat or gown, with full-length sleeves and a

closed front. Additional protection such as disposable sleeves may be necessary.

Respiratory Protection: For handling the solid compound or creating solutions, a certified

respirator (e.g., N95 or higher) or a powered air-purifying respirator (PAPR) should be used

within a chemical fume hood or other ventilated enclosure.

Engineering Controls
All work with PNU-159682 carboxylic acid, both in solid and solution form, should be

conducted in a certified chemical fume hood, biological safety cabinet, or a glove box to

minimize inhalation exposure.

A designated and clearly marked area for handling potent compounds should be established.

An accessible safety shower and eyewash station are essential.

Storage and Stability
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Compound Condition Duration

PNU-159682 Carboxylic Acid

(Solid)

-20°C, protect from light,

stored under nitrogen[7]

Refer to supplier's

recommendation

PNU-159682 Carboxylic Acid

(In Solvent)
-80°C 6 months[7]

-20°C 1 month[7]

Spill and Waste Disposal
Spills: In case of a spill, evacuate the area and prevent others from entering. Wear

appropriate PPE, including respiratory protection. For liquid spills, absorb with an inert

material. For solid spills, carefully cover with a damp absorbent material to avoid generating

dust. Collect all contaminated materials into a sealed, labeled container for hazardous waste

disposal.

Waste Disposal: All waste materials, including empty vials, contaminated PPE, and cleaning

materials, must be disposed of as hazardous chemical waste in accordance with local, state,

and federal regulations.

Experimental Protocols
Preparation of Stock Solutions

Solubility of PNU-159682 Carboxylic Acid: Soluble in DMSO (17 mg/mL).[7]

Protocol:

Ensure all handling is performed in a certified chemical fume hood.

Wear appropriate PPE.

Carefully weigh the required amount of PNU-159682 carboxylic acid powder.

Add the desired volume of DMSO to the vial.
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To aid dissolution, sonication and gentle warming (up to 60°C) can be applied.[7] Note that

hygroscopic DMSO can impact solubility.[7]

Store the stock solution at -80°C or -20°C as recommended, protected from light and

under a nitrogen atmosphere.[7]

Synthesis Overview
PNU-159682 is a metabolite of nemorubicin, formed through the action of the cytochrome P450

enzyme CYP3A4 in human liver microsomes.[3] The synthesis of PNU-159682 and its

derivatives for research and ADC development often starts from nemorubicin or doxorubicin.[4]

[9] The process typically involves multi-step chemical synthesis to introduce the desired

functional groups and linkers.[10]

Mechanism of Action and Biological Effects
PNU-159682 and its carboxylic acid derivative are highly potent inducers of DNA damage.[1]

The primary mechanism of action is the inhibition of DNA topoisomerase II.[2]

Signaling Pathway
The inhibition of topoisomerase II by PNU-159682 leads to the stabilization of the enzyme-DNA

cleavage complex. This prevents the re-ligation of the DNA strands, resulting in double-strand

breaks. The accumulation of DNA damage triggers a cellular response that leads to cell cycle

arrest, primarily in the S-phase, and ultimately apoptosis.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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